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Compound of Interest

CEF19, Epstein-Barr Virus latent

Compound Name:
NA-3A (458-466)

Cat. No.: B12433036

Get Quote

Executive Summary

In the context of T-cell immmunomonitoring, CEF19 refers to a specific, high-affinity peptide
derived from the Epstein-Barr Virus (EBV), specifically the EBNA-3A protein. It is a critical

component of the broader CEF Control Peptide Pool—the industry "gold standard" positive
control for assessing CD8+ T-cell functionality.

While the "CEF Pool" is a mixture of 23-32 epitopes from Cytomegalovirus (CMV), EBV, and
Influenza, CEF19 (Sequence: FLRGRAYGL) serves as a model immunodominant epitope for
individuals with the HLA-BS8 allele.

This guide dissects the molecular function of the CEF19 peptide, its mechanism of MHC Class
I loading, and its application in validating T-cell assays such as ELISpot and Intracellular
Cytokine Staining (ICS).

Molecular Profile: CEF19 and the EBV Component

To understand the function of CEF19, one must distinguish between the specific peptide and
the pool it inhabits.
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The Specific Epitope: CEF19

In standard peptide libraries (e.g., Anaspec, JPT), CEF19 is the catalog designation for a
specific 9-mer peptide.

Feature Technical Specification

Peptide ID CEF19

Sequence FLRGRAYGL

Source Protein EBV Nuclear Antigen 3A (EBNA-3A)

Residue Position 458-466

HLA Restriction HLA-B*08:01 (HLA-B8)

Immunogenicity High (Immunodominant in latent EBV infection)
Target Effector CD8+ Cytotoxic T Lymphocytes (CTLSs)

The Broader Context: The CEF Control Pool

The CEF pool is a "recall antigen" mixture. Since most humans have been exposed to CMV,
EBV, or Flu, this pool elicits a strong memory T-cell response in ~90% of Caucasian donors.
The EBV component (including CEF19) is crucial because EBV establishes lifelong latency,
maintaining a stable pool of memory CD8+ T cells.

Table 1: Key EBV Peptides in the Standard CEF Pool
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. HLA Function in
ID (Var.) Sequence Protein L.
Restriction Assay
Detects memory
CEF19 FLRGRAYGL EBNA-3A HLA-B8 CTLs in HLA-
B8+ donors
Targets latent
CEF10 CLGGLLTMV LMP2A HLA-A2 antigen
specificities
Targets lytic
CEF11 GLCTLVAML BMLF1 HLA-A2 antigen
specificities
Immediate-early
CEF21 RAKFKQLL BZLF1 HLA-B8

lytic response

Mechanism of Action: Direct MHC Class | Loading

Unlike whole protein antigens (which require uptake, proteasomal degradation, and TAP
transport), synthetic peptides like CEF19 function via direct peptide loading. This distinction is
vital for experimental design, as it bypasses the antigen processing machinery of the Antigen
Presenting Cell (APC).

The Signaling Pathway

When CEF19 is added to Peripheral Blood Mononuclear Cells (PBMCs):

o Surface Exchange: The 9-mer peptide binds directly to empty or unstable MHC Class |
molecules (HLA-B8) on the surface of APCs (Monocytes/B cells).

o TCR Engagement: The Peptide-MHC complex is recognized by the T-Cell Receptor (TCR)
on memory CD8+ T cells.

o Activation: This triggers the CD3-zeta chain phosphorylation -> ZAP70 recruitment ->
Calcium flux.

o Effector Function: Rapid release of IFN-
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, TNF-

, and Granzyme B (within 6—24 hours).

Pathway Visualization

The following diagram illustrates the direct loading mechanism utilized by CEF19, contrasting it
with the slower processing of whole antigens.
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Figure 1: Mechanism of Action for CEF19 Peptide. Note the direct binding to surface HLA
molecules, bypassing intracellular processing.

Experimental Protocol: CEF19 in ELISpot

The Enzyme-Linked ImmunoSpot (ELISpot) assay is the gold standard for utilizing CEF
peptides. This protocol ensures robust validation of T-cell functionality.[1][2]

Critical Reagents

o CEF Peptide Pool (or CEF19 single peptide): Reconstitute to 1 mg/mL in DMSO (Stock).
» PBMCs: Fresh or cryopreserved (viability >85% required).
e Positive Control: PHA (Phytohemagglutinin) or anti-CD3.

» Negative Control: DMSO (matched to peptide solvent concentration).

Step-by-Step Methodology

e Plate Preparation (Day 0):
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o Coat ELISpot plate with anti-IFN-

capture antibody. Incubate overnight at 4°C.

e PBMC Preparation (Day 1):
o Thaw PBMCs rapidly at 37°C. Wash 2x in warm media (RPMI + 10% FBS).

o Resting Step (Crucial): Rest cells for 2—4 hours at 37°C, 5% CO2. This reduces high
background caused by apoptotic cells.

o Count cells and adjust to
cells/mL.

o Stimulation:

[¢]

Add 100 pL of cell suspension (

cells) per well.

[e]

Test Well: Add CEF19 peptide (Final conc: 2 pg/mL).

o

Negative Control: Add DMSO (Final conc: 0.2% - must match peptide well).

[¢]

Positive Control: Add PHA (Final conc: 1-5 pug/mL).

e |ncubation:

o Incubate for 18-24 hours at 37°C. Do not disturb the plate.

e Development (Day 2):

[¢]

Wash cells away. Add biotinylated detection antibody.

[e]

Add Streptavidin-ALP/HRP.

[e]

Add substrate and wait for spots to emerge (dark purple/black).

o

Stop reaction with water.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12433036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow Visualization
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Figure 2: Optimized ELISpot Workflow for CEF Peptide Stimulation.

Quality Control & Troubleshooting
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A self-validating system requires strict acceptance criteria.

Acceptance Criteria

» Negative Control (DMSO): < 10 spots per well (ideally < 5).
¢ Positive Control (PHA): > 400 spots (or "Too Numerous To Count").
o CEF Response:
o If using the Pool: > 50 spots indicates positive memory response.
o If using Single CEF19: Response depends entirely on donor HLA.
» HLA-B8 Donor: Strong response (>100 spots).

= Non-HLA-B8 Donor: No response (0-5 spots). This validates HLA restriction.

Common Failure Modes
Observation Root Cause Corrective Action

_ _ _ Implement 4h resting phase;
High Background Apoptotic cells in PBMC thaw )
use DNAse during thaw.

) Genotype donor for HLA-B8 (if
HLA mismatch or T-cell

No CEF Response ) using single peptide). Check
exhaustion I
cell viability.

Aliquot peptides (single use).
Weak Spots Peptide degradation Store at -80°C. Avoid freeze-
thaw.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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